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Compound of Interest

\

2-Chloro-5-
Compound Name:
(isopropylsulfonyl)pyridine

Cat. No.: B13598578

Get Quote

Document Control:

Target Analyte: 2-Chloro-5-(propane-2-sulfonyl)pyridine[1]

CAS Registry Number: 2386216-11-9[1]

Molecular Formula: C

H

CINO

S

Molecular Weight: 219.69 g/mol [1]

Primary Application: Electrophilic building block for S

Ar diversifications in kinase inhibitor synthesis (e.g., ALK/ROS1 pathways).
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Phase 1: Molecular Identity & Physicochemical
Profiling

Understanding the molecule's electronic structure is the prerequisite for predicting its safety
profile. This compound features a pyridine ring substituted with a chlorine atom at the C2
position and a bulky isopropylsulfonyl group at the C5 position.

Structural Reactivity Analysis

» Electrophilic Activation: The sulfonyl group (

) at C5 is a strong electron-withdrawing group (EWG). This significantly reduces electron
density at the C2 position, activating the carbon-chlorine bond for Nucleophilic Aromatic
Substitution (S

Ar).

o Safety Implication: While useful for synthesis, this activation makes the compound highly
reactive toward biological nucleophiles (e.g., cysteine residues in skin proteins, lysine in
mucous membranes). It acts as a potent alkylating-like agent, increasing the risk of chemical
burns and sensitization.

 Lipophilicity: The isopropyl group adds lipophilic character (Predicted LogP

1.5-1.8), facilitating dermal absorption.

Physical Properties Summary
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Property Value | Characteristic Operational Note

. . . Dust explosion hazard if
Physical State Crystalline Solid ] ]
micronized.

Yellowing indicates hydrolysis

Color White to Off-white o
or oxidation.
] Handle as a solid; melt
] ] 98-105 °C (Predicted based ) )
Melting Point processing requires closed
on analogs)
systems.
Poor water solubility; difficult to
Solubility DMSO, DCM, Ethyl Acetate flush from skin with water
alone.
High (S Incompatible with strong
Reactivity nucleophiles (amines, thiols)
Ar active) and strong bases.

Phase 2: Hazard Characterization (The "Why"
Behind the Codes)

Standard GHS codes often fail to convey the mechanism of injury. Below is the interpretative
hazard assessment.

Health Hazard Logic

o Skin Corrosion/Irritation (Category 2/1B): The activated C-Cl bond hydrolyzes or reacts with
skin proteins. Unlike simple acids, this damage is covalent and may progress to necrosis if
not treated immediately.

o Serious Eye Damage (Category 1): Contact with the eye allows rapid solvation and reaction
with corneal tissue, leading to potential irreversible opacity.

¢ Acute Toxicity (Oral): Moderate. Pyridine derivatives often disrupt neurological function
(GABA antagonism), though the sulfone moiety typically reduces acute neurotoxicity
compared to bare pyridines.
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GHS Classification (Derived from Analog Read-Across)

o H302: Harmful if swallowed.[2][3][4][5]
e H315: Causes skin irritation.[2][3]
e H318: Causes serious eye damage.[5][6]

o H335: May cause respiratory irritation (Mucous membrane alkylation).

Visualizing the Hazard Pathway

The following diagram illustrates the biological interaction pathway of the molecule.

Activated C-Cl Bond
(Electrophile) ___Upon Exposure

2-Chloro-5-(isopropylsulfonyl)pyridine |—>

Sulfonyl Group Withdraws e- |—>

Reaction with Protein Nucleophiles
(Cysteine/Lysine)

Chemical Burn / Sensitization

Click to download full resolution via product page

Figure 1: Mechanistic pathway of toxicity. The electron-withdrawing sulfonyl group activates the
chlorine, facilitating covalent bonding with biological tissue.

Phase 3: Operational Safety & Engineering Controls
Containment Strategy

e Solids Handling: Weighing must be performed inside a Class | Biological Safety Cabinet or a
Chemical Fume Hood with a face velocity >100 fpm. Static electricity can disperse this light
powder; use anti-static weighing boats.

» Solution Handling: Once dissolved in organic solvents (DCM, DMSO), the risk of permeation
increases.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are often insufficient for halogenated pyridines in organic solvents.
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PPE Component Specification Rationale

Essential for prolonged

Gl (Pri ) Laminate Film (Silver handling. Prevents permeation
oves (Primary ) ]
Shield/4H) of the carrier solvent and the
solute.

o ] Acceptable only for solid
Double-layered Nitrile (min 5 ) )
Gloves (Splash) 0 handling. Immediately replace
mi
upon solvent contact.

Safety glasses are insufficient

) Chemical Goggles (ANSI ) ]
Eye Protection due to the risk of airborne dust

z87.1
) entering the eye.

Required if handling outside a
Respirat N95 (Dust) or OV/P100 ‘ hood (not
espirator ume hood (no
P Y (Solution) ded)
recommended).

Reaction Safety (S Ar Context)

When using this compound in synthesis (e.g., displacing the Cl with an amine):

o Exotherm Risk: The reaction with amines is exothermic. On scales >10g, add the nucleophile

slowly at 0°C to prevent thermal runaway.
» Gas Evolution: If using acid scavengers (carbonates), CO

evolution will be rapid. Ensure reactor venting is sized correctly to prevent over-
pressurization.

Phase 4: Emergency Response Protocols
Decontamination Decision Tree

Standard water rinsing is often ineffective for lipophilic sulfones.
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Exposure Incident

Exposure Type?

VAN

Skin Contact Eye Contact
1. Blot excess (Do not rub) 1. Irrigate immediately (15+ min)
2. Wash with PEG-400 or Soap/Water Use Eyewash Station
3. Monitor for delayed redness 2. Seek Ophthalmologist
(Chemical burn) (Risk of corneal etching)

Click to download full resolution via product page

Figure 2: Emergency decontamination workflow. Note the use of PEG-400 for skin
decontamination to solubilize the lipophilic compound.

Fire Fighting Measures
e Decomposition Products: Combustion will release Sulfur Oxides (SO

), Hydrogen Chloride (HCI), and Nitrogen Oxides (NO
).

o Extinguishing Media: Dry chemical or COngcontent-ng-c2699131324="" nghost-ng-
€2339441298="" class="inline ng-star-inserted">

.[2] Avoid high-pressure water jets which may scatter the light powder.
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o Firefighter PPE: Full turnout gear with SCBA is mandatory. HCI gas is highly corrosive to
lung tissue.

Spill Management
o Evacuate: Clear the immediate area (10m radius).

e PPE Up: Don Silver Shield gloves and P100 respirator.

» Contain: Cover spill with a dry absorbent (Vermiculite or Sand). Do not use sawdust (reaction
risk with strong oxidizers/sulfones).

e Clean: Scoop into a hazardous waste container. Wipe surface with a dilute surfactant
solution, then water.

Phase 5: Storage & Stability

o Storage Condition: Store at 2—8°C (Refrigerated).

o Atmosphere: Store under Argon or Nitrogen. While the sulfone is stable, the C-Cl bond can
slowly hydrolyze in moist air, releasing HCI gas which degrades the container and product.

o Shelf Life: 24 months if strictly sealed. Re-test purity (HPLC) before use in GMP steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Safety & Handling Guide: 2-Chloro-5-
(isopropylsulfonyl)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13598578/docs#technical-safety-handling-guide-2-
chloro-5-isopropylsulfonyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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